Cas no 848052-62-0 (N-(3-acetylphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 848052-62-0
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 5476577
• Update Time: 2025-10-28

N-(3-acetylphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• N-(3-acetylphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C17H14N4O3S/c1-11(22)13-3-2-4-14(9-13)19-15(23)10-25-17-21-20-16(24-17)12-5-7-18-8-6-12/h2-9H,10H2,1H3,(H,19,23)
• InChI Key： CWUQWKQYOKLDAV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N-(3-Acetylphenyl)-2-{5-(Pyridin-4-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(3-Acetylphenyl)-2-{5-(Pyridin-4-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide (CAS No. 848052-62-0) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a 3-acetylphenyl group, a 1,3,4-oxadiazole ring, and a pyridine moiety, all interconnected through sulfur atoms. This combination endows the compound with versatile properties that make it a subject of interest for researchers worldwide.

The synthesis of N-(3-Acetylphenyl)-2-{5-(Pyridin-4-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient routes to construct this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The incorporation of the pyridine ring into the structure is particularly noteworthy, as it contributes to the compound's electronic properties and enhances its stability.

One of the most exciting aspects of this compound is its potential in drug discovery. Studies have shown that N-(3-Acetylphenyl)-2-{5-(Pyridin-4-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The presence of the 1,3,4-oxadiazole ring and the pyridine moiety imparts unique electronic characteristics that make it suitable for use in organic electronics. For example, studies have demonstrated its potential as a high-performance material for organic field-effect transistors (OFETs). The compound's ability to conduct electricity efficiently makes it a valuable component in the design of advanced electronic devices.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interactions with biological targets and optimize its pharmacokinetic properties. These insights are crucial for guiding future research and development efforts aimed at harnessing this compound's full potential.

In conclusion, N-(3-Acetylphenyl)-2-{5-(Pyridin-4-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Acetamide (CAS No. 848052-62-0) is a multifaceted compound with applications spanning pharmacology and materials science. Its unique structure and versatile properties continue to attract significant research interest. As our understanding of this compound deepens, it holds great promise for advancing both therapeutic development and technological innovation.